3-(2-chloro-5-fluoropyrimidin-4-yl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-chloro-5-fluoropyrimidin-4-yl)-6-methylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H6ClFN4OS/c1-5-2-6-9(19-5)15-4-17(10(6)18)8-7(13)3-14-11(12)16-8/h2-4H,1H3
• InChI Key: DRZQGXCUMFWKJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=CN(C2=O)C3=NC(=NC=C3F)Cl
• Molecular Formula: C11H6ClFN4OS
• Molecular Weight: 296.71 g/mol

Description

The compound “3-(2-chloro-5-fluoropyrimidin-4-yl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound with the molecular formula C15H16ClFN4O2. It is related to a compound known as TERT-BUTYL N-{3-[(2-CHLORO-5-FLUOROPYRIMIDIN-4-YL)AMINO]PHENYL}CARBAMATE.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrimidinyl group attached to a thieno[2,3-d]pyrimidin-4(3H)-one group. The molecular weight of the compound is 338.76.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 338.76. Other physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been involved in the synthesis of various pharmaceutical agents, such as Voriconazole, a broad-spectrum triazole antifungal agent. Its synthesis involves several steps, including the addition of 4-(1-metalloethyl)-5-fluoropyrimidine derivatives and a diastereomeric salt resolution process (Butters et al., 2001).
• It is also a key component in creating novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, highlighting its role in producing complex polyheterocyclic systems (Bakhite et al., 2005).

Biological and Pharmaceutical Research

• Research on similar pyrimidin-4-one derivatives has explored their potential in pharmaceutical applications, especially focusing on their hydrogen-bonding patterns, which are crucial for drug action (Gerhardt & Bolte, 2016).
• Studies have been conducted on derivatives of thieno[3,2-d]pyrimidine for their potential antitumor activity. These compounds have shown significant activity against various human cancer cell lines (Hafez & El-Gazzar, 2017).

Antimicrobial Applications

• Some compounds synthesized from this chemical have been tested for antimicrobial activities, showing moderate effectiveness against certain bacterial strains (Vlasov et al., 2022).
• New pyrimidine derivatives, including 3-(2-chloro-5-fluoropyrimidin-4-yl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one, have been synthesized and evaluated for their antimicrobial activity, providing insights into their potential pharmaceutical uses (Abdel-rahman et al., 2002).